Cas no 308123-60-6 (18-Methoxycoronaridine)

18-Methoxycoronaridine structure
18-Methoxycoronaridine structure
Product Name:18-Methoxycoronaridine
CAS No:308123-60-6
MF:C22H28N2O3
MW:368.469326019287
CID:1079878
PubChem ID:15479177
Update Time:2025-04-20

18-Methoxycoronaridine Chemical and Physical Properties

Names and Identifiers

    • 18-Methoxycoronaridine
    • ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, (5xi)-
    • 18 Methoxycoronaridine
    • Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester
    • (+/-)-18-MC
    • 18-MC
    • DB15096
    • UNII-VG463BM9RL
    • zolunicant [INN]
    • (+/-)-18-Methoxycoronaridine
    • methyl (6S,6aS,7R,9R,11S)-7-(2-methoxyethyl)-7,8,9,10,12,13-hexahydro-5H-6,9-methanopyrido[1',2':1,2]azepino[4,5-b]indole-6(6aH)-carboxylate
    • 188125-42-0
    • WHO 11905
    • Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, (+/-)-
    • VG463BM9RL
    • HY-147428
    • CS-0564227
    • (-)-18-Methoxycoronaridine
    • UNII-KX8NQX91Z8
    • DA-59311
    • 18-MC compound
    • Zolunicant
    • 18-Methoxycoronaridine, (+/-)-
    • Zolunicant [USAN]
    • 18-MC, (+/-)-
    • 308123-60-6
    • KX8NQX91Z8
    • PD122238
    • ZOLUNICANT, (-)-
    • methyl (1S,15R,17R,18S)-17-(2-methoxyethyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate
    • Inchi: 1S/C22H28N2O3/c1-26-10-8-15-11-14-12-22(21(25)27-2)19-17(7-9-24(13-14)20(15)22)16-5-3-4-6-18(16)23-19/h3-6,14-15,20,23H,7-13H2,1-2H3/t14-,15+,20+,22-/m1/s1
    • InChI Key: DTJQBBHYRQYDEG-SVBQBFEESA-N
    • SMILES: O(C)C([C@]12C3=C(C4C=CC=CC=4N3)CCN3C[C@H](C[C@H](CCOC)[C@H]31)C2)=O

Computed Properties

  • Exact Mass: 368.20999276g/mol
  • Monoisotopic Mass: 368.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.6Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk